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Introduction
¹¹¹In-PSMA-Trillium is a cutting-edge radiopharmaceutical designed for single-photon emission

computed tomography (SPECT) imaging of prostate-specific membrane antigen (PSMA)

expressing tissues. Developed by Ratio Therapeutics and now under Bayer as BAY 3563254,

this agent serves as an imaging surrogate for its therapeutic counterpart, ²²⁵Ac-PSMA-Trillium.

[1][2][3] The compound consists of three key components: a high-affinity small molecule that

targets PSMA, the innovative Trillium™ platform which modulates pharmacokinetics through

reversible binding to albumin, and the Macropa™ chelator for stable radiolabeling with Indium-

111.[2][4] The Trillium™ technology is designed to enhance tumor uptake and retention while

reducing clearance through healthy tissues, potentially minimizing side effects.[4][5]

These application notes provide detailed protocols for the radiolabeling, in vitro

characterization, and in vivo imaging of ¹¹¹In-PSMA-Trillium, intended to guide researchers in

the pre-clinical evaluation of this and similar PSMA-targeting radiopharmaceuticals.
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PSMA Signaling Pathway
Prostate-specific membrane antigen (PSMA) is not merely a biomarker but an active participant

in prostate cancer progression. Its expression is correlated with a shift in cellular signaling from

the less aggressive mitogen-activated protein kinase (MAPK) pathway to the pro-survival

phosphatidylinositol 3-kinase (PI3K)-AKT pathway.[6][7][8][9] PSMA interacts with the

scaffolding protein RACK1, disrupting the complex between β1 integrin and the type 1 insulin-

like growth factor receptor (IGF-1R). This disruption inhibits the canonical MAPK-ERK1/2

signaling and promotes the activation of the PI3K-AKT pathway, thereby driving tumor growth,

survival, and progression.[6][7][8] The enzymatic activity of PSMA, which involves the cleavage

of glutamate from substrates, can also independently activate AKT signaling.[10]

Understanding this pathway is crucial for interpreting the biological consequences of targeting

PSMA with agents like ¹¹¹In-PSMA-Trillium.
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Caption: PSMA redirects signaling from the MAPK to the PI3K-AKT pathway.
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Experimental Protocols
Radiolabeling of PSMA-Trillium with Indium-111
This protocol describes the chelation of Indium-111 by the Macropa chelator conjugated to the

PSMA-Trillium peptide.

Workflow:

Radiolabeling Workflow

Start

Prepare Reagents:
- PSMA-Trillium Peptide

- ¹¹¹InCl₃ in HCl
- Ammonium Acetate Buffer

Incubate at Room Temp
(e.g., 15-30 min)

Quality Control (ITLC)
Assess Radiochemical Purity

Purify if necessary
(e.g., C18 Sep-Pak)Purity < 95%

Final Product:
¹¹¹In-PSMA-Trillium

Purity ≥ 95%
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Caption: Workflow for ¹¹¹In-PSMA-Trillium radiolabeling.

Materials:

PSMA-Trillium peptide solution (concentration to be determined based on desired specific

activity)

¹¹¹InCl₃ in 0.05 M HCl

Ammonium acetate buffer (0.2 M, pH 5.5)

Sterile, pyrogen-free reaction vial

Instant thin-layer chromatography (ITLC) strips

Mobile phase for ITLC (e.g., 50 mM DTPA)

Radio-TLC scanner or gamma counter

Procedure:
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In a sterile reaction vial, add a predetermined amount of PSMA-Trillium peptide.

Add ammonium acetate buffer to adjust the pH to approximately 5.5.

Add the desired activity of ¹¹¹InCl₃ to the vial.

Gently mix and incubate at room temperature for 15-30 minutes.[11]

Perform quality control by spotting a small aliquot of the reaction mixture onto an ITLC strip.

Develop the strip using the appropriate mobile phase.

Analyze the strip using a radio-TLC scanner to determine the radiochemical purity. The ¹¹¹In-

PSMA-Trillium should remain at the origin, while free ¹¹¹In will migrate with the solvent front.

A radiochemical purity of ≥95% is generally considered acceptable for preclinical studies.[11]

If purity is below this threshold, purification using a C18 Sep-Pak cartridge may be

necessary.

In Vitro Competitive Binding Affinity Assay
This protocol determines the half-maximal inhibitory concentration (IC₅₀) of PSMA-Trillium,

which is a measure of its binding affinity to PSMA-expressing cells.[12]

Workflow:
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In Vitro Binding Assay Workflow
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Caption: Workflow for determining the IC₅₀ of PSMA-Trillium.
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Materials:

PSMA-expressing cells (e.g., LNCaP)

Cell culture medium (e.g., RPMI-1640) and supplements

12-well cell culture plates

Unlabeled PSMA-Trillium

¹¹¹In-PSMA-Trillium

Binding buffer (e.g., RPMI-1640 with 0.25% bovine serum albumin)

Phosphate-buffered saline (PBS)

Cell lysis buffer (e.g., 1 M NaOH)

Gamma counter

Procedure:

Seed LNCaP cells in 12-well plates and culture until they reach approximately 80-90%

confluency.[13]

Prepare serial dilutions of unlabeled PSMA-Trillium in binding buffer, ranging from 10⁻¹² to

10⁻⁶ M.[12]

On the day of the assay, wash the cells twice with ice-cold PBS.

Add binding buffer to each well.

For total binding, add a constant, low concentration of ¹¹¹In-PSMA-Trillium.

For non-specific binding, add the ¹¹¹In-PSMA-Trillium along with a high concentration of

unlabeled PSMA-Trillium (e.g., 10 µM).[12]

For the competition curve, add the ¹¹¹In-PSMA-Trillium and the various concentrations of

serially diluted unlabeled PSMA-Trillium to the respective wells.
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Incubate the plates for 2 hours at 37°C in a humidified incubator.[13]

Terminate the binding by aspirating the medium and washing the cells three times with ice-

cold PBS.[12]

Lyse the cells by adding 1 M NaOH to each well and transfer the lysate to counting tubes.

[13]

Measure the radioactivity in each tube using a gamma counter.

Calculate the percentage of specific binding at each concentration of the unlabeled

competitor and determine the IC₅₀ value by non-linear regression analysis.

Quantitative Data Summary: Binding Affinity

Compound Cell Line IC₅₀ (nM) Reference

Representative High-

Affinity PSMA Ligand
LNCaP 1.7 ± 0.3 [13]

Representative High-

Affinity PSMA Ligand
LNCaP 3.0 [14]

Representative High-

Affinity PSMA Ligand
LNCaP 0.81 [15]

Note: Specific IC₅₀ values for PSMA-Trillium are proprietary. The table provides representative

data for other high-affinity PSMA ligands to indicate the expected range.

In Vivo Biodistribution Studies
This protocol outlines the procedure for assessing the distribution, uptake, and clearance of

¹¹¹In-PSMA-Trillium in a tumor-bearing animal model.[16][17]

Workflow:
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In Vivo Biodistribution Workflow

Start

Establish Tumor Xenografts
(e.g., LNCaP in nude mice)

Inject ¹¹¹In-PSMA-Trillium
(e.g., tail vein)

Euthanize animals at
pre-defined time points

Dissect organs and tissues
of interest

Weigh dissected tissues

Measure radioactivity
(gamma counter)

Calculate %ID/g

End

Click to download full resolution via product page

Caption: Workflow for in vivo biodistribution studies.
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Materials:

Tumor-bearing rodents (e.g., male nude mice with LNCaP xenografts)

¹¹¹In-PSMA-Trillium solution

Anesthetic agent

Dissection tools

Scales for weighing organs

Gamma counter

Procedure:

Inject a known amount of ¹¹¹In-PSMA-Trillium (e.g., 1-5 MBq in 100-200 µL) into the tail vein

of each animal.

At predetermined time points post-injection (e.g., 1, 4, 24, 48, and 96 hours), euthanize a

cohort of animals (typically 3-5 per time point).

Dissect major organs and tissues of interest (e.g., tumor, blood, heart, lungs, liver, spleen,

kidneys, muscle, bone, salivary glands).

Weigh each tissue sample.

Measure the radioactivity in each sample, along with standards of the injected dose, using a

gamma counter.

Calculate the percentage of the injected dose per gram of tissue (%ID/g) for each organ.

Quantitative Data Summary: Biodistribution
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Organ 1 h p.i. (%ID/g) 24 h p.i. (%ID/g) 96 h p.i. (%ID/g)

Blood High Moderate Low

Tumor High Very High High

Kidneys High Moderate Low

Liver Moderate Low Very Low

Salivary Glands Moderate Low Very Low

Muscle Low Very Low Very Low

Note: This table presents expected trends for an albumin-binding PSMA ligand like ¹¹¹In-PSMA-
Trillium, characterized by high and prolonged tumor uptake and faster clearance from non-

target organs compared to the tumor.[5] Specific quantitative data is not publicly available.

SPECT/CT Imaging Protocol
This protocol provides a general framework for acquiring SPECT/CT images of animals

injected with ¹¹¹In-PSMA-Trillium.[18][19]

Materials:

SPECT/CT scanner suitable for small animal imaging

Anesthetized animal previously injected with ¹¹¹In-PSMA-Trillium

Animal monitoring equipment

Procedure:

Anesthetize the animal at the desired imaging time point.

Position the animal on the scanner bed.

Acquire SPECT images using appropriate energy windows for Indium-111 (e.g., 171 keV and

245 keV).[20]
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Acquisition parameters should be optimized for the specific system but may include a

128x128 matrix, multiple projections (e.g., 60-120) over 360°, and an acquisition time of 20-

30 minutes.

Immediately following the SPECT acquisition, acquire a CT scan for anatomical co-

registration and attenuation correction.

Reconstruct the SPECT data using an appropriate algorithm (e.g., OSEM) and co-register

with the CT images.

Analyze the fused images to visualize the biodistribution of ¹¹¹In-PSMA-Trillium.

Conclusion
The protocols and data presented provide a comprehensive guide for the preclinical evaluation

of ¹¹¹In-PSMA-Trillium. The unique properties conferred by the Trillium™ platform suggest a

promising agent for high-contrast imaging of PSMA-positive tumors. Adherence to standardized

protocols is essential for generating reproducible and comparable data, which is critical for the

advancement of novel radiopharmaceuticals from the laboratory to clinical application.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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